Cas no 1548599-22-9 (Cycloheptane, (2-chloro-1-methylethyl)-)

• Product Name: Cycloheptane, (2-chloro-1-methylethyl)-
• CAS No: 1548599-22-9
• MF: C₁₀H₁₉Cl
• MW: 174.710862398148
• CID: 5283307
• Update Time: 2025-05-22

Cycloheptane, (2-chloro-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cycloheptane, (2-chloro-1-methylethyl)-

• Inchi： 1S/C10H19Cl/c1-9(8-11)10-6-4-2-3-5-7-10/h9-10H,2-8H2,1H3
• InChI Key： DMWJMBVKRCCWKF-UHFFFAOYSA-N
• SMILES： C1(C(C)CCl)CCCCCC1

Additional information on Cycloheptane, (2-chloro-1-methylethyl)-

Recent Advances in the Study of Cycloheptane, (2-chloro-1-methylethyl)- (CAS: 1548599-22-9) in Chemical Biology and Pharmaceutical Research

Cycloheptane, (2-chloro-1-methylethyl)- (CAS: 1548599-22-9) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This bicyclic structure, characterized by its seven-membered ring and chloro-methyl substitution, presents unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a scaffold for novel therapeutic agents, particularly in the areas of anti-inflammatory and anticancer drug design.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a core structure for developing small molecule inhibitors targeting protein-protein interactions. The research team synthesized several derivatives of 1548599-22-9 and evaluated their binding affinity to specific protein targets involved in inflammatory pathways. Molecular docking studies revealed that the cycloheptane ring system provides optimal spatial arrangement for interacting with hydrophobic pockets in target proteins, while the chloro-methyl group enhances binding through halogen bonding interactions.

In parallel research, scientists at several pharmaceutical companies have been exploring the metabolic stability and pharmacokinetic properties of Cycloheptane, (2-chloro-1-methylethyl)- based compounds. Preliminary results from animal studies indicate that the scaffold demonstrates favorable absorption characteristics and moderate plasma half-life, though further optimization may be required to improve its metabolic stability in hepatic microsomes. These findings were presented at the 2024 American Chemical Society National Meeting, highlighting the compound's potential as a lead structure for further development.

Recent synthetic methodology developments have also focused on more efficient routes to produce 1548599-22-9 and its derivatives. A breakthrough published in Organic Letters (2024) described a novel catalytic asymmetric synthesis approach that significantly improves the enantioselectivity of the final product. This advancement is particularly important as the stereochemistry of the chloro-methyl substituent has been shown to dramatically affect biological activity in structure-activity relationship studies.

The safety profile of Cycloheptane, (2-chloro-1-methylethyl)- has been systematically evaluated in recent toxicological studies. While the parent compound shows moderate cytotoxicity at higher concentrations, several derivatives demonstrate improved therapeutic windows. Researchers are particularly encouraged by the compound's selective activity against cancer cell lines while showing minimal effects on normal cells, as reported in a 2024 Cancer Research publication.

Looking forward, the scientific community anticipates that further research on 1548599-22-9 will focus on expanding its applications beyond current therapeutic areas. Computational chemistry approaches are being employed to predict novel biological targets for this scaffold, and several research groups are investigating its potential in neurological disorders and infectious diseases. The unique combination of structural features in Cycloheptane, (2-chloro-1-methylethyl)- continues to make it a molecule of significant interest in medicinal chemistry and drug discovery pipelines.